Ethyl 3-(2-chlorophenyl)-2-cyanobut-2-enoate

• CAS No.: 88148-56-5
• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol
• IUPAC Name: ethyl 3-(2-chlorophenyl)-2-cyanobut-2-enoate
• InChI: InChI=1S/C13H12ClNO2/c1-3-17-13(16)11(8-15)9(2)10-6-4-5-7-12(10)14/h4-7H,3H2,1-2H3
• InChI Key: ZUQWVWIRSZCPNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C(C)C1=CC=CC=C1Cl)C#N

Description

Ethyl 3-(2-chlorophenyl)-2-cyanobut-2-enoate is a useful research compound. Its molecular formula is C13H12ClNO2 and its molecular weight is 249.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2′-chloroacetophenone (50 mmol), ethyl cyanoacetate (50 mmol), acetic acid (1.14 mL) ammonium acetate (400 mg), and benzene (50 mL) is heated to reflux in a Dean-Stark apparatus. After approximately hours, additional ethyl cyanoacetate (50 mmol), acetic acid (1.14 mL), and ammonium acetate (400 mg) are added. After an additional 10 hours, the reaction is cooled to room temperature, diluted with ethyl acetate (30 mL), washed with water (240 mL), brine (40 mL), and dried (Na2SO4). After filtering, the extract is concentrated in vacuo and the desired product, as a mixture of E and Z-isomers, is isolated by column chromatography on silica gel, eluting with 5% ethyl acetate in petroleum ether.